Cas no 2127056-95-3 (rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid
• CAS No: 2127056-95-3
• MF: C₂₆H₂₂ClNO₄
• MW: 447.910186290741
• CID: 4639533
• PubChem ID: 132353796
• Update Time: 2025-06-08

rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-chlorophenyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}pyrrolidine-3-carboxylic acid, trans
• rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H22ClNO4/c27-17-11-9-16(10-12-17)22-13-28(14-23(22)25(29)30)26(31)32-15-24-20-7-3-1-5-18(20)19-6-2-4-8-21(19)24/h1-12,22-24H,13-15H2,(H,29,30)/t22-,23+/m1/s1
• InChI Key： ZIPYEAFCQQVOGF-PKTZIBPZSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C[C@H](C2=CC=C(Cl)C=C2)[C@@H](C(O)=O)C1

Additional information on rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid

rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid: A Comprehensive Overview

rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid is a highly specialized compound with the CAS number 2127056-95-3. This compound belongs to the class of pyrrolidine derivatives, which are widely studied in the fields of organic chemistry and pharmacology due to their potential therapeutic applications. The structure of this compound is characterized by a pyrrolidine ring substituted with a chlorophenyl group at position 4 and a fluorenylmethoxycarbonyl (Fmoc) group at position 1. Additionally, the compound features a carboxylic acid group at position 3, which plays a crucial role in its chemical reactivity and biological activity.

The synthesis of rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid involves a series of intricate organic reactions. The starting material typically includes a pyrrolidine derivative, which undergoes substitution and coupling reactions to introduce the chlorophenyl and Fmoc groups. The stereochemistry of the compound is critical, as the (3R,4S) configuration influences its pharmacokinetic properties and interactions with biological targets. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, ensuring its suitability for downstream applications.

One of the most significant areas of research involving this compound is its application in drug discovery. The Fmoc group is well-known as a protecting group in peptide synthesis, but in this context, it serves as a versatile functional group that can be modified to enhance the compound's bioavailability and target specificity. Studies have shown that rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid exhibits potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. For instance, recent research has demonstrated its ability to inhibit beta-secretase (BACE1), an enzyme associated with Alzheimer's disease pathogenesis.

The chlorophenyl group attached to the pyrrolidine ring contributes significantly to the compound's lipophilicity, which is essential for crossing biological membranes and reaching intracellular targets. This property makes it an attractive candidate for developing drugs targeting central nervous system disorders. Furthermore, the carboxylic acid group at position 3 allows for further chemical modifications, such as esterification or amidation, enabling researchers to explore various prodrug strategies to improve drug delivery.

Recent studies have also focused on the pharmacokinetic profile of rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid. Preclinical data indicate that the compound has favorable absorption and distribution properties in animal models. However, its metabolic stability remains an area of active investigation. Researchers are exploring strategies to enhance its half-life by modifying the Fmoc group or introducing additional substituents that resist enzymatic degradation.

In addition to its therapeutic potential, this compound has also been utilized as a building block in combinatorial chemistry libraries. Its unique structure allows for the generation of diverse chemical entities with varying biological activities. High-throughput screening campaigns have identified several analogs derived from this compound that exhibit promising activity against cancer cell lines and inflammatory pathways.

From an analytical standpoint, the characterization of rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid relies on advanced spectroscopic techniques such as NMR and mass spectrometry. These methods enable precise determination of its molecular structure and stereochemistry, ensuring consistency in its production and quality control.

In conclusion, rac-(3R,4S)-4-(4-chlorophenyl)-1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidine-3-carboxylic acid (CAS No: 2127056-95-3) represents a valuable asset in contemporary chemical research. Its unique structural features and versatile functional groups make it an ideal candidate for exploring novel therapeutic interventions across multiple disease areas. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative medicines that address unmet medical needs.